Cas no 158196-35-1 (Naringenin-4'-O-beta-D-Glucuronide)

• Product Name: Naringenin-4'-O-beta-D-Glucuronide
• CAS No: 158196-35-1
• MF: C₂₁H₂₀O₁₁
• MW: 448.376907348633
• CID: 904394
• PubChem ID: 91312540
• Update Time: 2025-06-08

Naringenin-4'-O-beta-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Naringenin-4'-O-beta-D-Glucuronide
• Naringenin 4'-O-β-D-Glucuronide
• Naringenin-4'-O-β-D-Glucuronide
• 4-[(2S)-3,4-Dihydro-5,7-dihydroxy-4-oxo-2H-1-benzopyran-2-yl]phenyl
• Naringenin 4´-O-β-D-Glucuronide (Mixture of Diastereomers)
• Naringenin 4?-O-β-D-Glucuronide (Mixture of Diastereomers)
• Naringenin 4'-O-β-D-Glucuronide (Mixture of Diastereomers)
• Naringenin 4'-O-β-D-Glucuronide (Mixture of Diastereomers)
• (2R,3R,4R,5S,6R)-6-[4-(5,7-dihydroxy-4-oxo-2,3-dihydrochromen-2-yl)phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• Naringenin-4'-O-.beta.-D-Glucuronide
• PD044323
• 8L93T88GXR
• J-009481
• (2S,3S,4S,5R,6S)-6-(4-((S)-5,7-Dihydroxy-4-oxochroman-2-yl)phenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• beta-D-Glucopyranosiduronic acid, 4-(3,4-dihydro-5,7-dihydroxy-4-oxo-2H-1-benzopyran-2-yl)phenyl, (S)-
• (2S,3S,4S,5R,6S)-6-{4-[(2S)-5,7-dihydroxy-4-oxo-3,4-dihydro-2H-1-benzopyran-2-yl]phenoxy}-3,4,5-trihydroxyoxane-2-carboxylic acid
• 158196-35-1
• (2S,3S,4S,5R,6S)-6-[4-[(2S)-5,7-Dihydroxy-4-oxo-2,3-dihydrochromen-2-yl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• 4-[(2S)-3,4-Dihydro-5,7-dihydroxy-4-oxo-2H-1-benzopyran-2-yl]phenyl beta-D-glucopyranosiduronic acid
• beta-D-Glucopyranosiduronic acid, 4-[(2S)-3,4-dihydro-5,7-dihydroxy-4-oxo-2H-1-benzopyran-2-yl]phenyl
• Naringenin-4'-O-beta-D-glucuronopyranoside
• Naringenin4'-glucuronide
• Naringenin 4'-O-beta-D-glucuronide
• naringenin-4'-o-glucuronide

• Inchi： 1S/C21H20O11/c22-9-5-11(23)15-12(24)7-13(31-14(15)6-9)8-1-3-10(4-2-8)30-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-6,13,16-19,21-23,25-27H,7H2,(H,28,29)/t13-,16-,17-,18+,19-,21+/m0/s1
• InChI Key： DFIUUCDSSKATFP-CGXGPNJMSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC1C=CC(=CC=1)[C@@H]1CC(C2C(=CC(=CC=2O1)O)O)=O)O)O)O

Computed Properties

• Exact Mass: 448.10100
• Monoisotopic Mass: 448.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 183.21000
• LogP: 0.07530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides